Cas no 184107-53-7 (methyl N-(pyrrolidin-3-yl)carbamate)

• Product Name: methyl N-(pyrrolidin-3-yl)carbamate
• CAS No: 184107-53-7
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 1108127
• PubChem ID: 21132732
• Update Time: 2025-11-06

methyl N-(pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-pyrrolidinyl-Carbamic acid methyl ester
• methyl N-pyrrolidin-3-ylcarbamate
• methyl N-(pyrrolidin-3-yl)carbamate
• EN300-133002
• CS-0347629
• methylN-(pyrrolidin-3-yl)carbamate
• FMPLMLGQGLTMRJ-UHFFFAOYSA-N
• AKOS009631781
• DB-217745
• DTXSID90610930
• 3-(methoxycarbonylamino)pyrrolidine
• 184107-53-7
• Methyl pyrrolidin-3-ylcarbamate
• SCHEMBL1778461

• Inchi： 1S/C6H12N2O2/c1-10-6(9)8-5-2-3-7-4-5/h5,7H,2-4H2,1H3,(H,8,9)
• InChI Key： FMPLMLGQGLTMRJ-UHFFFAOYSA-N
• SMILES： O(C)C(NC1CNCC1)=O

Computed Properties

• Exact Mass: 144.089877630g/mol
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on methyl N-(pyrrolidin-3-yl)carbamate

Introduction to Methyl N-(pyrrolidin-3-yl)carbamate (CAS No. 184107-53-7)

Methyl N-(pyrrolidin-3-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 184107-53-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile biological activities and potential therapeutic applications. The structural motif of pyrrolidin-3-yl in the molecule suggests a unique interaction profile with biological targets, making it a valuable scaffold for drug discovery and development.

The carbamate functional group in Methyl N-(pyrrolidin-3-yl)carbamate introduces a polar and potentially hydrogen-bonding capability, which can enhance binding affinity to biological receptors. This feature has been exploited in the design of various pharmacophores targeting neurological disorders, inflammatory conditions, and metabolic diseases. Recent advancements in computational chemistry and molecular modeling have facilitated the optimization of such scaffolds for improved pharmacokinetic properties and reduced toxicity.

In the context of contemporary research, Methyl N-(pyrrolidin-3-yl)carbamate has been explored as a precursor in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The pyrrolidin-3-yl moiety, in particular, has been identified as a key pharmacophore in several drug candidates that are currently undergoing clinical evaluation for their efficacy in treating chronic diseases.

The synthesis of Methyl N-(pyrrolidin-3-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the synthetic route and improve scalability. These advancements have not only enhanced the accessibility of the compound but also opened new avenues for its application in medicinal chemistry.

The pharmacological profile of Methyl N-(pyrrolidin-3-yl)carbamate has been extensively studied in vitro and in vivo. Initial investigations have revealed its potential as an inhibitor of specific enzymes involved in metabolic pathways relevant to diabetes and obesity. Furthermore, the compound has demonstrated neuroprotective properties in animal models of neurodegenerative diseases, suggesting its utility as a therapeutic agent in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into this compound and its derivatives.

The development of novel drug candidates often relies on the identification of key structural features that contribute to biological activity. In the case of Methyl N-(pyrrolidin-3-yl)carbamate, the presence of the pyrrolidin-3-yl group plays a crucial role in determining its interaction with biological targets. This structural element has been shown to enhance binding affinity through favorable interactions with amino acid residues in protein binding pockets. Such insights have guided the design of next-generation compounds with improved efficacy and selectivity.

The regulatory landscape for pharmaceutical compounds necessitates rigorous evaluation to ensure safety and efficacy before they can be approved for clinical use. Methyl N-(pyrrolidin-3-yl)carbamate is currently undergoing preclinical testing to assess its potential as a therapeutic agent. These studies aim to provide comprehensive data on its pharmacokinetic properties, toxicity profiles, and therapeutic efficacy. The outcomes of these trials will be critical in determining its future role in medical treatment.

The integration of artificial intelligence (AI) and machine learning (ML) technologies has revolutionized drug discovery by enabling rapid screening of large chemical libraries for potential hits. Methyl N-(pyrrolidin-3-yl)carbamate has been utilized as a reference compound in such high-throughput screening campaigns to identify novel analogs with enhanced biological activity. These computational approaches have significantly accelerated the process of identifying promising drug candidates, thereby reducing the time and cost associated with traditional discovery methods.

In conclusion, Methyl N-(pyrrolidin-3-yl)carbamate (CAS No. 184107-53-7) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into treating various diseases. As research continues to uncover new therapeutic possibilities, compounds like Methyl N-(pyrrolidin-3-yl)carbamate will play an increasingly important role in shaping the future of medicine.